Purine, 6-(ethylsulfonyl)-
Overview
Description
- Purines are essential components of nucleic acids (DNA and RNA) and play crucial roles in cellular processes.
- The ethylsulfonyl group (–SO₂CH₂CH₃) is attached to the 6-position of the purine ring.
6-(Ethylsulfonyl)purine: is a chemical compound with the molecular formula . It belongs to the purine class of organic compounds.
Preparation Methods
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Chemical Reactions Analysis
6-(Ethylsulfonyl)purine: can undergo various reactions:
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Scientific Research Applications
Chemistry: Used as a building block in the synthesis of other purine derivatives.
Biology: Investigated for its potential biological activities (e.g., enzyme inhibition, antimicrobial properties).
Medicine: May have applications in drug discovery and development.
Industry: Used in the production of pharmaceuticals and agrochemicals.
Comparison with Similar Compounds
Uniqueness: The ethylsulfonyl group distinguishes it from other purine derivatives.
Similar Compounds: Other purines include adenine, guanine, and caffeine.
Properties
| 82499-11-4 | |
Molecular Formula |
C7H8N4O2S |
Molecular Weight |
212.23 g/mol |
IUPAC Name |
6-ethylsulfonyl-7H-purine |
InChI |
InChI=1S/C7H8N4O2S/c1-2-14(12,13)7-5-6(9-3-8-5)10-4-11-7/h3-4H,2H2,1H3,(H,8,9,10,11) |
InChI Key |
RVSSFECMBRQIOD-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)C1=NC=NC2=C1NC=N2 |
Origin of Product |
United States |
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